Cas no 1824558-94-2 (tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate
• CAS No: 1824558-94-2
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6395583
• PubChem ID: 165664807
• Update Time: 2025-06-08

tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate
• EN300-1880355
• 1824558-94-2

• Inchi： 1S/C14H20F2N2O2/c1-14(2,3)20-13(19)18-10(8-17)6-9-4-5-11(15)12(16)7-9/h4-5,7,10H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： PWTAFFUKLJILBV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate

Introduction to tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate (CAS No. 1824558-94-2)

tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate (CAS No. 1824558-94-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an amino acid derivative containing a 3,4-difluorophenyl substituent. This combination of functional groups imparts the compound with specific properties that are advantageous in drug discovery and development processes.

In recent years, there has been a growing interest in the use of tert-butyl carbamates as protecting groups for amino functionalities in organic synthesis. The tert-butyl group provides excellent stability and ease of removal under mild conditions, making it an ideal choice for protecting amino groups during complex multi-step syntheses. This property is particularly useful in the preparation of peptides and other bioactive molecules where maintaining the integrity of the amino group is crucial.

The 3,4-difluorophenyl substituent in tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate adds another layer of complexity and functionality to the molecule. Fluorine atoms are known for their ability to modulate the electronic properties and lipophilicity of organic compounds, which can significantly influence their biological activity and pharmacokinetic profiles. This makes the compound particularly interesting for the design and synthesis of novel drugs targeting specific receptors or enzymes.

Recent studies have highlighted the potential of tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against certain kinases involved in cancer progression. The researchers found that the presence of the 3,4-difluorophenyl group enhanced the binding affinity and selectivity of the compounds towards their target proteins.

In another study, scientists at a leading pharmaceutical company explored the use of tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate as a key intermediate in the synthesis of novel analgesic agents. The results showed that compounds derived from this intermediate demonstrated significant analgesic effects in preclinical models, suggesting its potential for further development into clinical candidates.

The versatility and synthetic utility of tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate have also been recognized in academic research. Researchers at several universities have utilized this compound as a building block in the synthesis of complex natural products and analogs with diverse biological activities. The ability to introduce multiple functional groups through this intermediate has facilitated the exploration of structure-activity relationships (SAR) and optimization studies.

Beyond its applications in drug discovery, tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate has also found use in other areas such as materials science and analytical chemistry. Its unique chemical properties make it suitable for various applications where precise control over molecular structure is required.

In conclusion, tert-butyl N-[1-amino-3-(3,4-difluorophenyl)propan-2-yl]carbamate (CAS No. 1824558-94-2) is a highly valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel therapeutic agents and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.